Vitamin D and derivatives
Vitamin D, also known as calciferol, is a fat-soluble vitamin essential for the maintenance of healthy bones and teeth. It plays a crucial role in calcium absorption, promoting strong skeletal structure. Vitamin D exists in several forms; the most bioactive form is Vitamin D3 (cholecalciferol), which can be synthesized in the skin upon exposure to sunlight or obtained through dietary sources such as fatty fish, egg yolks, and fortified foods.
Vitamin D2 (ergocalciferol) is another important form often used in supplements. Both forms are converted by the liver into 25-hydroxyvitamin D (calcidiol), which further undergoes hydroxylation in the kidneys to become 1,25-dihydroxyvitamin D3 (calcitriol), the biologically active metabolite.
The derivatives of Vitamin D, such as calcipotriol and calcipotriene, are used in dermatological applications for treating psoriasis. These compounds exhibit anti-inflammatory and immunomodulatory effects, making them effective in reducing skin lesions and improving overall skin health.
In summary, Vitamin D and its derivatives play essential roles in bone health, calcium metabolism, and skin conditions, offering a wide range of potential therapeutic benefits when used appropriately.

Structure | Chemical Name | CAS | MF |
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3-epi-25-Hydroxy Vitamin D3 | 73809-05-9 | C27H44O2 |
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(24R)-24-Hydroxycalcitriol | 56142-94-0 | C27H44O4 |
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25-Hydroxytachysterol | 39932-44-0 | C27H44O2 |
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1a,25-Dihydroxyprevitamin D3 | 57102-09-7 | C27H44O3 |
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4,5-Dehydro-corticosterone 21-Acetate | 115073-83-1 | C23H34O5 |
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1α,26-Dihydroxy Vitamin D3 | 300692-92-6 | C27H44O3 |
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23,25-Dihydroxy Vitamin D3 | 77733-16-5 | C27H44O3 |
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24,25-Dihydroxy Vitamin D2-d3 (Mixture of Diastereomers) | 118584-50-2 | C28H44O3 |
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1,3-Di-O-tert-butyldimethylsilyl Paricalcitol 18-Aldehyde | 1257126-71-8 | C33H60O3Si2 |
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3-Dehydroxy-3-ene-25-ol Vitamin D3 | 106361-90-4 | C27H42O |
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